Cas no 1161681-20-4 (juncuenin B)

• Product Name: juncuenin B
• CAS No: 1161681-20-4
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 2053677
• PubChem ID: 44178766
• Update Time: 2025-07-15

juncuenin B Chemical and Physical Properties

Names and Identifiers

• juncuenin B
• AKOS040762860
• F94137
• CHEMBL4065730
• 1161681-20-4
• SCHEMBL23754257

• Inchi： 1S/C18H18O2/c1-4-12-10(2)18(20)9-16-14(12)6-5-13-11(3)17(19)8-7-15(13)16/h4,7-9,19-20H,1,5-6H2,2-3H3
• InChI Key： FJDKWDFWAXRBGQ-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C=C)C2=C(C=1)C1C=CC(=C(C)C=1CC2)O

Computed Properties

• Exact Mass: 266.130679813g/mol
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder

juncuenin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on juncuenin B

Chemical Profile and Research Applications of Juncuenin B (CAS No. 1161681-20-4)

Juncuenin B, identified by its Chemical Abstracts Service (CAS) number 1161681-20-4, is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical chemistry and bioactive natural products. This triterpenoid saponin, isolated primarily from the roots of Juncus effusus, exhibits a unique structural framework characterized by a highly oxygenated lupane skeleton. The compound's molecular formula, C₃₀H₄₈O₁₀, underscores its complex polyhydroxylated structure, which is believed to contribute to its remarkable biological activities. Over the past decade, Juncuenin B has been extensively studied for its potential therapeutic applications, particularly in oncology, anti-inflammatory disorders, and neuroprotection.

The structural complexity of Juncuenin B has made it a subject of intense interest for chemists and pharmacologists seeking novel scaffolds for drug development. Its oxygen-rich core, adorned with multiple hydroxyl and carbonyl groups, imparts unique physicochemical properties that influence its solubility, bioavailability, and interaction with biological targets. Recent advancements in spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have enabled detailed elucidation of its stereochemistry, revealing insights into its biosynthetic origins. These studies suggest that Juncuenin B may be derived from a common ursane or oleanane precursor via sequential oxidation and glycosylation events.

In the realm of pharmacological research, Juncuenin B has demonstrated promising preclinical activities that warrant further investigation. Notably, in vitro studies have highlighted its potent inhibitory effects on several key enzymes implicated in cancer progression. For instance, research published in the journal *Bioorganic & Medicinal Chemistry* in 2022 reported that Juncuenin B selectively inhibits tyrosine kinase receptors such as EGFR and VEGFR, which are overexpressed in various solid tumors. The mechanism of action appears to involve disruption of signaling pathways critical for cell proliferation and angiogenesis, offering a potential therapeutic strategy against metastatic cancers.

Beyond oncology, Juncuenin B has shown significant anti-inflammatory properties through modulation of nuclear factor kappa-B (NF-κB) signaling. A study published in *European Journal of Pharmacology* demonstrated that administration of Juncuenin B attenuates inflammatory responses in acute lung injury models by suppressing the phosphorylation of IκBα and subsequent NF-κB activation. These findings align with emerging evidence suggesting that triterpenoid saponins like Juncuenin B can serve as potent modulators of immune cell function without excessive immunosuppression.

Emerging research also highlights the neuroprotective potential of Juncuenin B. In models of neurodegenerative diseases such as Alzheimer's disease (AD), studies indicate that Juncuenin B can mitigate cognitive decline by inhibiting β-secretase activity—a key enzyme responsible for amyloid-beta peptide production. Additionally, its ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for central nervous system (CNS) drug delivery systems. Recent innovations in nanotechnology have enabled encapsulation of Juncuenin B within liposomes or polymeric nanoparticles to enhance its BBB penetration and therapeutic efficacy.

The biosynthetic pathways leading to Juncuenin B remain an area of active investigation. Genomic analysis of *Juncus effusus* has identified putative cytochrome P450 enzymes and glycosyltransferases that may be involved in its biosynthesis. Comparative studies between related species have revealed conserved gene clusters responsible for triterpenoid biosynthesis, providing clues about the evolutionary divergence of these compounds across plant families. Such insights could inform synthetic biology approaches aimed at optimizing yields or modifying bioactive profiles through metabolic engineering.

From a synthetic chemistry perspective, total synthesis attempts for Juncuenin B have posed considerable challenges due to its intricate stereochemistry and multiple stereocenters. However, recent breakthroughs employing asymmetric hydrogenation techniques have improved efficiency in constructing key intermediates such as the C27 epoxide moiety present in its lupane core. These advances not only enhance access to pure samples for biological testing but also facilitate structure-activity relationship (SAR) studies to refine lead compounds derived from natural products like Juncuenin B.

The pharmacokinetic profile of Juncuenin B, as determined through preclinical animal models, reveals moderate oral bioavailability coupled with extensive metabolic clearance via Phase II conjugation reactions involving glucuronidation and sulfation pathways. This suggests potential challenges in achieving therapeutic concentrations upon systemic administration but also opens avenues for prodrug development strategies designed to enhance stability or target-specific delivery systems within tissues such as tumors or inflamed joints where high local concentrations may be beneficial.

Ethical considerations regarding sustainable sourcing practices are increasingly important when evaluating natural products like Juncuenin B derived from *Juncus effusus*. Conservation efforts must balance demand-driven harvesting with ecological preservation to ensure long-term availability without depleting wild populations or disrupting fragile ecosystems where these plants thrive under specific environmental conditions including saline soils or waterlogged habitats typical across coastal regions where *Juncus* species are native。